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Compound of Interest

Compound Name:
Methyl 5-hydroxy-2-

methoxybenzoate

CAS No.: 87513-63-1

Cat. No.: B1269122

Get Quote

Introduction: The Strategic Value of a
Polysubstituted Benzene Ring
Methyl 5-hydroxy-2-methoxybenzoate (CAS No. 50649-74-6) is a highly functionalized

aromatic compound that serves as a critical building block in modern organic synthesis. Its

strategic value lies in the orthogonal reactivity of its three distinct functional groups: a phenolic

hydroxyl, a methoxy ether, and a methyl ester. This arrangement allows for selective chemical

transformations, making it a prized intermediate in the multi-step synthesis of complex

molecules, particularly in the pharmaceutical and materials science sectors.

The hydroxyl group offers a reactive site for O-alkylation, acylation, or use in coupling

reactions. The electron-donating nature of both the hydroxyl and methoxy groups activates the

benzene ring towards electrophilic aromatic substitution, while their placement directs incoming

electrophiles to specific positions, ensuring high regioselectivity. The methyl ester provides a

stable, yet readily convertible, handle that can be hydrolyzed to the corresponding carboxylic
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acid late in a synthetic sequence. This guide provides an in-depth look at the properties of this

intermediate and detailed protocols for its application.

Physicochemical & Safety Data
Proper handling and understanding of a reagent's properties are paramount for successful and

safe experimentation.

Property Value Source

IUPAC Name
methyl 5-hydroxy-2-

methoxybenzoate

CAS Number 50649-74-6

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

Appearance
White to off-white

powder/crystals
[2]

Melting Point 74-76 °C [3]

Solubility

Soluble in methanol, ethanol,

acetone, ethyl acetate, and

dichloromethane. Sparingly

soluble in water.

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Safety & Handling:

Always handle Methyl 5-hydroxy-2-methoxybenzoate in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.
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Avoid inhalation of dust and contact with skin and eyes.[1]

In case of contact, flush the affected area with copious amounts of water.

Core Application: A Precursor in Pharmaceutical
Synthesis
Methyl 5-hydroxy-2-methoxybenzoate and its derivatives are key intermediates in the

synthesis of various active pharmaceutical ingredients (APIs). For instance, related structures

are precursors to drugs for treating gastrointestinal disorders and antipsychotics.[2][4][5] The

formylated derivative, methyl 5-formyl-2-methoxybenzoate, is a crucial intermediate in the

synthesis of Eluxadoline, a medication for irritable bowel syndrome.[2]

The general workflow illustrates the strategic position of this intermediate in a synthetic

pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-hydroxy-5-methoxybenzoate
https://www.benchchem.com/product/b1269122/docs?utm_src=pdf-body#application-notes-protocols-methyl-5-hydroxy-2-methoxybenzoate-as-a-versatile-chemical-intermediate
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-5-formyl-2-methoxybenzoate-key-synthesis-intermediate-qk
https://patents.google.com/patent/CN105439915A/en
https://patents.google.com/patent/CN105237422A/en
https://www.nbinno.com/article/pharmaceutical-intermediates/methyl-5-formyl-2-methoxybenzoate-key-synthesis-intermediate-qk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simple Precursors
(e.g., Salicylic Acid)
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Reaction Setup

Work-up & Purification

1. Add Intermediate, K₂CO₃,
and Acetone to flask

2. Stir at Room Temp

3. Add Alkyl Halide dropwise

4. Heat to Reflux (e.g., 60°C)

5. Monitor by TLC until
starting material is consumed

6. Cool and Filter off K₂CO₃

7. Evaporate Acetone

8. Redissolve in Ethyl Acetate

9. Wash with H₂O and Brine

10. Dry (Na₂SO₄), Filter, Evaporate

11. Purify via Column Chromatography

Product

Click to download full resolution via product page

Caption: Workflow for the selective O-alkylation of methyl 5-hydroxy-2-methoxybenzoate.
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Step-by-Step Methodology:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add methyl 5-hydroxy-2-methoxybenzoate (1.0 eq), anhydrous

potassium carbonate (K₂CO₃, 2.0 eq), and acetone (approx. 10 mL per 1 g of starting

material).

Reagent Addition: Stir the suspension at room temperature for 15 minutes. Add the desired

alkyl halide (e.g., benzyl bromide, 1.1 eq) dropwise via syringe.

Reaction: Heat the mixture to reflux (the boiling point of acetone is 56°C) and maintain this

temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a

suitable solvent system (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is complete when the

starting material spot is no longer visible. This typically takes 3-12 hours.

Work-up: Once complete, cool the reaction mixture to room temperature. Filter the solid

K₂CO₃ and wash the filter cake with a small amount of acetone.

Extraction: Combine the filtrates and concentrate under reduced pressure to remove the

acetone. Redissolve the resulting residue in ethyl acetate. Wash the organic layer

sequentially with water (2x) and brine (1x).

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. Purify the crude product by flash column

chromatography on silica gel to yield the pure O-alkylated product.

Conclusion
Methyl 5-hydroxy-2-methoxybenzoate is a powerful and versatile intermediate whose value

is defined by the predictable and selective reactivity of its functional groups. The protocols and

data presented herein provide a robust framework for its successful application in complex

synthetic campaigns. By understanding the causality behind the experimental conditions,

researchers can adapt these methodologies to construct a wide array of novel molecules for

drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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